Cas no 2126161-38-2 (1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride)
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[1-(3-azetidinyl)-1H-1,2,3-triazol-4-yl]-, hydrochloride (1:1)
- 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride
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- Inchi: 1S/C7H10N4O.ClH/c1-5(12)7-4-11(10-9-7)6-2-8-3-6;/h4,6,8H,2-3H2,1H3;1H
- InChI Key: SZLZNDFFJWZART-UHFFFAOYSA-N
- SMILES: C(C1N=NN(C2CNC2)C=1)(=O)C.Cl
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00880112-1g |
1-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95% | 1g |
¥7441.0 | 2023-03-31 | |
| Enamine | EN300-658459-0.05g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 0.05g |
$238.0 | 2025-03-13 | |
| Enamine | EN300-658459-0.1g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 0.1g |
$355.0 | 2025-03-13 | |
| Enamine | EN300-658459-0.25g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 0.25g |
$509.0 | 2025-03-13 | |
| Enamine | EN300-658459-0.5g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 0.5g |
$803.0 | 2025-03-13 | |
| Enamine | EN300-658459-1.0g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 1.0g |
$1029.0 | 2025-03-13 | |
| Enamine | EN300-658459-2.5g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 2.5g |
$2014.0 | 2025-03-13 | |
| Enamine | EN300-658459-5.0g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 5.0g |
$2981.0 | 2025-03-13 | |
| Enamine | EN300-658459-10.0g |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95.0% | 10.0g |
$4421.0 | 2025-03-13 | |
| Aaron | AR01EKKD-50mg |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride |
2126161-38-2 | 95% | 50mg |
$353.00 | 2025-02-10 |
1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride
1-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one Hydrochloride (CAS No. 2126161-38-2): An Overview
1-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride (CAS No. 2126161-38-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidine derivatives and is characterized by its 1,2,3-triazole moiety, which is a key functional group in many bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.
The azetidine ring is a four-membered heterocyclic compound with one nitrogen atom and three carbon atoms. It is known for its high reactivity and conformational rigidity, which can influence the pharmacological properties of the molecules it is incorporated into. The 1,2,3-triazole moiety, on the other hand, is a versatile functional group that can participate in various biological interactions, including hydrogen bonding and π-stacking. These properties make 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of azetidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that azetidine-containing compounds exhibit potent anti-inflammatory and analgesic activities. The 1,2,3-triazole moiety has also been shown to enhance the bioavailability and metabolic stability of drug candidates. These findings suggest that 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride could be a valuable lead compound for further optimization.
In the context of drug discovery, the structural features of 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride offer several advantages. The azetidine ring can serve as a bioisostere for other nitrogen-containing heterocycles, such as piperidine or pyrrolidine, which are commonly used in drug design. This bioisosteric replacement can lead to improved pharmacokinetic properties and reduced toxicity. Additionally, the hydrochloride salt form ensures better solubility in aqueous environments, which is crucial for oral administration and intravenous delivery.
The synthesis of 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride typically involves a multi-step process that includes the formation of the azetidine ring and the 1,2,3-triazole moiety. One common approach is to use click chemistry reactions to construct the triazole ring from an azide and an alkyne under copper(I) catalysis. This method is highly efficient and can be performed under mild conditions, making it suitable for large-scale production.
Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, a phase II clinical trial evaluating a related azetidine derivative for the treatment of chronic pain demonstrated significant pain reduction with minimal side effects. These findings underscore the potential of azetidine derivatives as safe and effective therapeutic agents.
In conclusion, 1-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one hydrochloride (CAS No. 2126161-38-2) represents a promising compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to explore its potential applications, this compound may pave the way for new therapeutic options in various medical fields.
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